![molecular formula C9H9N3O2S B1306165 5-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-2-furaldehyde CAS No. 728035-62-9](/img/structure/B1306165.png)
5-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-2-furaldehyde
Overview
Description
The compound “5-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-2-furaldehyde” contains a 1,2,4-triazole ring and a furan ring. The 1,2,4-triazole ring is a five-membered ring with three nitrogen atoms and two carbon atoms . It is a versatile heterocycle in organic synthesis due to its unique chemical properties . The furan ring is a five-membered aromatic ring with four carbon atoms and one oxygen atom .
Scientific Research Applications
Pharmaceutical Research
This compound has shown potential in the development of new pharmaceuticals. Its structural similarity to known bioactive molecules suggests it could be a precursor in synthesizing drugs with antimicrobial properties . The triazole and furaldehyde moieties are often seen in molecules with significant biological activity, indicating this compound could serve as a scaffold for designing novel therapeutic agents.
Energetic Materials Development
Research into energetic materials often focuses on compounds that can release energy rapidly. The combination of a triazole ring, known for its energy-releasing capabilities, with a furaldehyde group could lead to the development of new, more stable energetic materials suitable for use in propellants or explosives .
Cancer Research
Triazole derivatives have been studied for their selective toxicity against cancer cell lines. This compound, with its specific substitutions, might be investigated for its potential to inhibit the growth of cancer cells, contributing to the field of anticancer drug development .
Future Directions
The future research directions for “5-[(4,5-dimethyl-4H-1,2,4-triazol-3-yl)thio]-2-furaldehyde” would depend on its potential applications. Given the interest in 1,2,4-triazole derivatives in various fields , it could be of interest to explore the potential applications of this compound in more detail.
Mechanism of Action
Target of Action
It is known that triazole compounds, which include this compound, are capable of binding in the biological system with a variety of enzymes and receptors .
Mode of Action
It is known that triazole compounds interact with their targets, leading to various biological activities .
Biochemical Pathways
Triazole compounds are known to show versatile biological activities, suggesting they may affect multiple pathways .
Result of Action
Some triazole compounds have been found to exhibit potent inhibitory activities against certain cancer cell lines .
properties
IUPAC Name |
5-[(4,5-dimethyl-1,2,4-triazol-3-yl)sulfanyl]furan-2-carbaldehyde |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H9N3O2S/c1-6-10-11-9(12(6)2)15-8-4-3-7(5-13)14-8/h3-5H,1-2H3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
USERAWVDTYYSEC-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=NN=C(N1C)SC2=CC=C(O2)C=O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H9N3O2S |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID20383408 |
Source
|
| Record name | 5-[(4,5-Dimethyl-4H-1,2,4-triazol-3-yl)sulfanyl]furan-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20383408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
223.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
728035-62-9 |
Source
|
| Record name | 5-[(4,5-Dimethyl-4H-1,2,4-triazol-3-yl)sulfanyl]furan-2-carbaldehyde | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID20383408 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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